Cas no 1782057-73-1 (O-(3-methyl-3-phenylbutyl)hydroxylamine)

• Product Name: O-(3-methyl-3-phenylbutyl)hydroxylamine
• CAS No: 1782057-73-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5983744
• PubChem ID: 84109992
• Update Time: 2025-11-06

O-(3-methyl-3-phenylbutyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-methyl-3-phenylbutyl)hydroxylamine
• EN300-1877077
• 1782057-73-1

• Inchi： 1S/C11H17NO/c1-11(2,8-9-13-12)10-6-4-3-5-7-10/h3-7H,8-9,12H2,1-2H3
• InChI Key： QTLHTVSPCKFGSK-UHFFFAOYSA-N
• SMILES： O(CCC(C)(C)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on O-(3-methyl-3-phenylbutyl)hydroxylamine

Recent Advances in the Study of O-(3-methyl-3-phenylbutyl)hydroxylamine (CAS: 1782057-73-1) in Chemical Biology and Pharmaceutical Research

O-(3-methyl-3-phenylbutyl)hydroxylamine (CAS: 1782057-73-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This hydroxylamine derivative has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block in synthetic chemistry. The unique structural features of this compound, particularly the presence of the hydroxylamine moiety and the 3-methyl-3-phenylbutyl group, contribute to its reactivity and biological activity, making it a valuable target for further investigation.

Recent studies have focused on the synthesis and characterization of O-(3-methyl-3-phenylbutyl)hydroxylamine, with particular attention to its stability and reactivity under different conditions. Researchers have developed optimized synthetic routes to produce this compound with high purity and yield, which is critical for its application in drug development. The compound's ability to act as a precursor for the synthesis of more complex molecules has also been explored, highlighting its versatility in medicinal chemistry.

In the context of drug discovery, O-(3-methyl-3-phenylbutyl)hydroxylamine has been investigated for its potential as an enzyme inhibitor. Preliminary studies suggest that it may interact with specific enzymes involved in disease pathways, offering a new avenue for therapeutic intervention. For example, its inhibitory effects on certain oxidoreductases have been documented, which could be leveraged in the treatment of oxidative stress-related disorders. Further mechanistic studies are underway to elucidate the precise interactions and optimize its inhibitory activity.

Another area of interest is the compound's role in chemical biology, where it has been used as a probe to study protein modifications. The hydroxylamine group can react with carbonyl groups in proteins, leading to the formation of stable adducts that can be analyzed to understand protein function and interactions. This application has been particularly useful in proteomics research, where O-(3-methyl-3-phenylbutyl)hydroxylamine serves as a tool for labeling and identifying post-translational modifications.

Despite these promising findings, challenges remain in the development and application of O-(3-methyl-3-phenylbutyl)hydroxylamine. Issues such as its stability in biological systems, potential toxicity, and pharmacokinetic properties need to be addressed to fully realize its therapeutic potential. Ongoing research aims to overcome these hurdles by modifying the compound's structure or developing delivery systems that enhance its efficacy and safety.

In conclusion, O-(3-methyl-3-phenylbutyl)hydroxylamine (CAS: 1782057-73-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique properties and diverse applications make it a valuable subject for further study. Continued research efforts will likely uncover new insights into its mechanisms of action and expand its utility in drug development and beyond.